Cas no 1804452-04-7 (6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804452-04-7
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4852652
• Update Time: 2025-10-28

6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-6-3(2-5(14)15)1-4(12)13-7(6)8(10)11/h1,8H,2H2,(H2,12,13)(H,14,15)
• InChI Key： CDRIQVMKQIYANB-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic acid

6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

The compound 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1804452-04-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include an amino group at position 6, a chlorine atom at position 3, a difluoromethyl group at position 2, and an acetic acid moiety at position 4 of the pyridine ring. These functional groups confer the molecule with versatile reactivity and biological activity, making it a valuable substrate for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also minimize the environmental footprint of the synthesis, aligning with the principles of green chemistry. The compound's structure has been extensively studied using advanced spectroscopic techniques like NMR and X-ray crystallography, providing insights into its conformational flexibility and electronic properties.

The biological activity of 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid has been a focal point of recent research. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases. For instance, investigations into its anti-inflammatory properties have shown promising results in preclinical models of arthritis. Additionally, the compound exhibits selective inhibition against certain enzymes implicated in neurodegenerative disorders, such as Alzheimer's disease. These findings underscore its potential as a therapeutic agent with high specificity and efficacy.

In the agrochemical sector, 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid has been explored as a candidate for herbicide development. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential alternative to conventional herbicides. Field trials have indicated its effectiveness in controlling invasive plant species without significant adverse effects on non-target organisms. Furthermore, its environmental persistence has been evaluated through biodegradation studies, ensuring its compatibility with sustainable agricultural practices.

The material science applications of this compound are equally intriguing. Researchers have investigated its use as a precursor for advanced polymers and coatings. The incorporation of 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid into polymer matrices has been shown to enhance mechanical properties and thermal stability. These attributes make it a valuable component in the development of high-performance materials for aerospace and electronics industries.

Recent collaborative efforts between academic institutions and industry partners have further expanded the understanding of 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid's properties. Multidisciplinary research teams are leveraging computational chemistry tools to predict its interactions with biological systems and optimize its pharmacokinetics. Such initiatives highlight the compound's versatility and its role as a cornerstone in modern chemical innovation.

In conclusion, 6-Amino-3-chloro-2-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1804452-04